Cas no 18063-03-1 (2,6-Difluorobenzamide)

• Product name: 2,6-Difluorobenzamide
• CAS No: 18063-03-1
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• MDL: MFCD00007972
• CID: 50950
• PubChem ID: 87439

2,6-Difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorobenzamide
• 2.6-Difluorobenzamide
• 2,5-DIFLUORO-4-HYDROXYBENZALDEHYDE
• 2,6-Difluorbenzamid
• 2,6-difluoro-benzamid
• 2,6-difluorobenzoic acid amide
• 2,6-Difluorobenzoylamide
• SCHEMBL11008706
• MFCD00007972
• PS-8830
• CS-0017808
• AC-10721
• A25252
• Z104476138
• UNII-SJ2RN214MK
• EINECS 241-972-8
• CGA 149772
• AKOS000119514
• AM10801
• 18063-03-1
• W-107808
• 2,6-Difluorobenzamide, 97%
• SJ2RN214MK
• 2,6 difluorobenzamide
• SB67309
• Benzamide, 2,6-difluoro-; 2,6-Difluorobenzamide; Lufenuron Imp. A (EP)
• SCHEMBL203321
• InChI=1/C7H5F2NO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11
• CK1202
• Benzamide, 2,6-difluoro-
• SY003317
• EN300-19935
• NS00004416
• FT-0610646
• 2, 6 difluorobenzamide
• LUFENURON FOR VETERINARY USE IMPURITY A [EP IMPURITY]
• EC 241-972-8
• DTXSID4073417
• 2,6-difluoro-benzamide
• Q15632832
• D1907
• 2,6-Difluorobenzamide,99.5%
• DB-023784
• STL183292

• MDL： MFCD00007972
• Inchi： InChI=1S/C7H5F2NO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
• InChI Key： AVRQBXVUUXHRMY-UHFFFAOYSA-N
• SMILES： O=C(N)C1=C(F)C=CC=C1F
• BRN： 2047480

Computed Properties

• Exact Mass: 157.03400
• Monoisotopic Mass: 157.03392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 2
• Topological Polar Surface Area: 43.1
• Surface Charge: 0

Experimental Properties

• Color/Form: White powdery crystals
• Density: 1,199g/cm
• Melting Point: 144.0 to 147.0 deg-C
• Boiling Point: 51-52C/15Tor
• Flash Point: 67.3℃
• Refractive Index: 1,508
• Solubility: ethanol: soluble5%, clear to turbid, colorless to light yellow
• PSA: 43.09000
• LogP: 1.76400
• Solubility: Insoluble in water

2,6-Difluorobenzamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：CV4355050
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：S26;S37/39
• Risk Phrases：R20; R36/37/38

2,6-Difluorobenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,6-Difluorobenzamide

Introduction to 2,6-Difluorobenzamide (CAS No. 18063-03-1)

2,6-Difluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 18063-03-1, is a fluorinated benzamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its two fluorine atoms substituents at the 2 and 6 positions of the benzene ring, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The significance of 2,6-difluorobenzamide lies in its versatile applications across multiple domains, including agrochemicals, material science, and pharmaceuticals. The presence of fluorine atoms in its molecular structure imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design. These attributes contribute to improved pharmacokinetic profiles, such as prolonged half-life and increased bioavailability, making 2,6-difluorobenzamide an attractive candidate for further exploration.

In recent years, advancements in synthetic methodologies have enabled the efficient preparation of 2,6-difluorobenzamide, facilitating its incorporation into various chemical libraries and screening programs. The synthesis typically involves the condensation of 2,6-difluorobenzoyl chloride with appropriate amine derivatives under controlled conditions. This approach ensures high yield and purity, making the compound readily accessible for downstream applications.

The pharmacological potential of 2,6-difluorobenzamide has been extensively studied in preclinical models. Research indicates that this compound exhibits inhibitory activity against several enzymes and receptors implicated in human diseases. Notably, its derivatives have shown promise in targeting pathways associated with inflammation, cancer, and neurodegenerative disorders. The fluorine atoms play a pivotal role in modulating binding interactions with biological targets, thereby enhancing therapeutic efficacy.

One of the most compelling aspects of 2,6-difluorobenzamide is its role as a key intermediate in the synthesis of more complex molecules. By serving as a building block, it enables the construction of structurally diverse compounds with tailored pharmacological properties. This flexibility has spurred interest among medicinal chemists seeking to develop next-generation drugs with improved safety and efficacy profiles.

The latest research highlights several innovative applications of 2,6-difluorobenzamide in drug discovery. For instance, studies have demonstrated its utility in designing small-molecule inhibitors that disrupt protein-protein interactions critical for disease progression. Additionally, its incorporation into peptidomimetics has led to the development of novel therapeutic candidates with enhanced target specificity.

The chemical stability of 2,6-difluorobenzamide under various conditions has also been a focus of investigation. Investigations have revealed that this compound maintains its integrity during storage and handling, making it suitable for industrial-scale production. Furthermore, its compatibility with green chemistry principles has positioned it as a sustainable choice for pharmaceutical manufacturing processes.

Another area of interest is the exploration of 2,6-difluorobenzamide in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and advanced materials. Researchers have explored its potential use in developing light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently.

The toxicological profile of 2,6-difluorobenzamide has been carefully evaluated through rigorous testing protocols. Preliminary studies suggest that this compound exhibits low toxicity at therapeutic doses, reinforcing its safety for further clinical development. However, comprehensive toxicological assessments are ongoing to fully characterize its safety margins and potential side effects.

In conclusion,2,6-difluorobenzamide (CAS No. 18063-03-1) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its structural features offer unique advantages in drug design and material development, positioning it as a cornerstone molecule in modern chemical research. As ongoing studies continue to uncover new possibilities,2,6-difluorobenzamide is poised to play an increasingly significant role in advancing scientific and industrial progress.